Cas no 128208-09-3 (CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER)

• Product Name: CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER
• CAS No: 128208-09-3
• MF: C₁₄H₁₇ClO₂
• MW: 252.736583471298
• CID: 1011265
• PubChem ID: 14794634
• Update Time: 2025-09-21

CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER
• methyltrans-4-(4-chlorophenyl)cyclohexanecarboxylate
• 128208-10-6
• SCHEMBL3545656
• BS-30575
• Methyl trans-4-(4-chlorophenyl)cyclohexane-1-carboxylate
• 128208-09-3
• SCHEMBL1808477
• METHYL (1R,4R)-4-(4-CHLOROPHENYL)CYCLOHEXANE-1-CARBOXYLATE
• methyl 4-(4-chlorophenyl)cyclohexanecarboxylate
• ROHLQNZWNPRZDC-UMSPYCQHSA-N
• methyl 4-(4-chlorophenyl)cyclohexane-1-carboxylate
• ROHLQNZWNPRZDC-UHFFFAOYSA-N
• SCHEMBL9975197
• CS-0444190
• methyl trans-4-(4-chlorophenyl)cyclohexanecarboxylate

• MDL： MFCD15523662
• Inchi： 1S/C14H17ClO2/c1-17-14(16)12-4-2-10(3-5-12)11-6-8-13(15)9-7-11/h6-10,12H,2-5H2,1H3
• InChI Key： ROHLQNZWNPRZDC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCC(C(=O)OC)CC1

Computed Properties

• Exact Mass: 252.0917075g/mol
• Monoisotopic Mass: 252.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Additional information on CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER

Introduction to CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER (CAS No. 128208-09-3)

CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER, identified by the Chemical Abstracts Service Number (CAS No. 128208-09-3), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This ester derivative, featuring a cyclohexane ring substituted with a carboxylic acid moiety and a 4-chlorophenyl group, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The compound’s molecular structure, characterized by its cyclohexyl backbone and electron-withdrawing chlorophenyl substituent, imparts distinct reactivity patterns that are exploited in synthetic chemistry. The presence of the ester group enhances its solubility in polar organic solvents, facilitating its use in various reaction conditions. This property is particularly advantageous in multi-step synthetic pathways where compatibility with different reagents is crucial.

In recent years, CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER has been explored as a key building block in the synthesis of biologically active molecules. Its structural features suggest potential applications in the development of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. The chlorophenyl group, known for its ability to modulate pharmacokinetic properties, plays a critical role in fine-tuning the bioavailability and efficacy of derived compounds.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to design derivatives with enhanced binding affinity to biological targets. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that interact with enzymes involved in cancer pathways. The ester functionality allows for facile modifications through hydrolysis or transesterification reactions, enabling the rapid generation of libraries of compounds for high-throughput screening.

The synthesis of CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER typically involves multi-step organic transformations starting from commercially available precursors. Advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the cyclohexane ring and introduce the chlorophenyl moiety efficiently. These synthetic strategies not only improve yield but also minimize waste, aligning with green chemistry principles.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies indicate that derivatives of CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER can exhibit favorable interactions with protein targets due to their optimized hydrogen bonding patterns and hydrophobic surfaces. Such insights are invaluable for designing next-generation drugs with improved pharmacological profiles.

In clinical research settings, CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER has been investigated as a precursor for prodrugs designed to enhance drug delivery systems. The ester group can be cleaved under physiological conditions to release active pharmaceutical ingredients (APIs), thereby improving bioavailability and reducing systemic side effects. This approach has shown promise in early-stage trials for certain therapeutic indications.

The compound’s stability under various storage conditions is another critical factor contributing to its industrial relevance. Studies have demonstrated that when stored at controlled temperatures and protected from light exposure, CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER maintains its integrity over extended periods without significant degradation. This stability ensures consistent quality for researchers and manufacturers alike.

Eco-friendly aspects of handling CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER have also been addressed in recent literature. Researchers have explored solvent-free reaction conditions and biocatalytic methods to reduce environmental impact while maintaining high yields. Such innovations underscore the growing emphasis on sustainable practices within the pharmaceutical industry.

Looking ahead, the future applications of CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER are likely to expand as new synthetic methodologies emerge and our understanding of biological targets deepens. Its role as a versatile intermediate ensures continued relevance in drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.